4-(4-Ethylpiperazin-1-yl)quinoline-3-carbonitrile

• IUPAC Name: 4-(4-ethylpiperazin-1-yl)quinoline-3-carbonitrile
• InChI: InChI=1S/C16H18N4/c1-2-19-7-9-20(10-8-19)16-13(11-17)12-18-15-6-4-3-5-14(15)16/h3-6,12H,2,7-10H2,1H3
• InChI Key: KCQYZPQACGAQSF-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=C(C=NC3=CC=CC=C32)C#N
• Molecular Formula: C16H18N4
• Molecular Weight: 266.34 g/mol

Description

4-(4-Ethylpiperazin-1-yl)quinoline-3-carbonitrile is a quinoline derivative known for its diverse applications in medicinal chemistry and synthetic organic chemistry. Quinoline derivatives have been extensively studied due to their significant biological activities and potential therapeutic applications .

Preparation Methods

The synthesis of 4-(4-Ethylpiperazin-1-yl)quinoline-3-carbonitrile typically involves multi-step reactions starting from readily available precursors. Industrial production methods often employ greener and more sustainable chemical processes, such as microwave-assisted synthesis and the use of recyclable catalysts .

Chemical Reactions Analysis

4-(4-Ethylpiperazin-1-yl)quinoline-3-carbonitrile undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the cyano group can be replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, catalysts like palladium on carbon, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

4-(4-Ethylpiperazin-1-yl)quinoline-3-carbonitrile has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: This compound is studied for its potential as an inhibitor of various enzymes and receptors.

Medicine: It has shown promise in the development of new therapeutic agents for diseases such as cancer and infectious diseases.

Industry: Quinoline derivatives, including 4-(4-Ethylpiperazin-1-yl)quinoline-3-carbonitrile, are used in the production of dyes, agrochemicals, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-(4-Ethylpiperazin-1-yl)quinoline-3-carbonitrile involves its interaction with specific molecular targets, such as enzymes and receptors. For example, it has been reported to inhibit the activity of Tpl2 kinase, a serine/threonine kinase involved in inflammatory pathways . The compound binds to the active site of the enzyme, preventing its phosphorylation and subsequent activation of downstream signaling pathways .

Comparison with Similar Compounds

4-(4-Ethylpiperazin-1-yl)quinoline-3-carbonitrile can be compared with other quinoline derivatives, such as:

Chloroquine: Used as an antimalarial drug.

Camptothecin: Known for its anticancer properties.

Mepacrine: Used in the treatment of malaria and other parasitic infections.

What sets 4-(4-Ethylpiperazin-1-yl)quinoline-3-carbonitrile apart is its unique combination of a quinoline core with an ethylpiperazine moiety, which imparts distinct biological activities and chemical reactivity .